Cas no 2248338-16-9 (D-Proline, 3-phenyl-, methyl ester, (3S)-rel-)

• Product Name: D-Proline, 3-phenyl-, methyl ester, (3S)-rel-
• CAS No: 2248338-16-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5976450
• PubChem ID: 137938292
• Update Time: 2025-05-21

D-Proline, 3-phenyl-, methyl ester, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-phenyl-, methyl ester, (3S)-rel-
• 2248338-16-9
• rac-methyl (2R,3S)-3-phenylpyrrolidine-2-carboxylate
• EN300-6509776
• Methyl (2R,3S)-3-phenylpyrrolidine-2-carboxylate

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-10(7-8-13-11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m0/s1
• InChI Key： RSBPLPJKAAQLFC-WDEREUQCSA-N
• SMILES： C(OC)(=O)[C@H]1[C@H](C2=CC=CC=C2)CCN1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 307.8±42.0 °C(Predicted)
• pka: 7.82±0.10(Predicted)

Additional information on D-Proline, 3-phenyl-, methyl ester, (3S)-rel-

D-Proline, 3-phenyl-, methyl ester, (3S)-rel-

The compound with CAS No. 2248338-16-9, commonly referred to as D-Proline, 3-phenyl-, methyl ester, (3S)-rel-, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of proline, a naturally occurring amino acid, with a phenyl group attached at the 3-position and a methyl ester group. The stereochemistry of the compound is specified as (3S)-rel-, indicating its specific spatial arrangement. This compound has garnered attention due to its potential applications in drug design and its unique chemical properties.

D-Proline, 3-phenyl-, methyl ester, (3S)-rel- exhibits interesting physical and chemical properties that make it a valuable compound for research and development. Its structure incorporates a cyclic secondary amine, which contributes to its stability and reactivity. The phenyl group introduces aromaticity, enhancing the molecule's electronic properties and potentially influencing its interaction with biological systems. The methyl ester group adds solubility and ease of handling, making it suitable for various synthetic applications.

Recent studies have explored the role of D-Proline, 3-phenyl-, methyl ester, (3S)-rel- in peptide synthesis and as a chiral building block in organic synthesis. Its ability to act as a chiral auxiliary has been highlighted in several research papers, where it has been used to induce asymmetry in complex molecules. This property is particularly valuable in the pharmaceutical industry, where enantioselective synthesis is crucial for developing effective drugs.

Moreover, D-Proline, 3-phenyl-, methyl ester, (3S)-rel- has shown promise in catalytic applications. Researchers have investigated its use as a catalyst in asymmetric catalysis, where it has demonstrated high enantioselectivity in certain reactions. This capability underscores its potential as a versatile tool in organic synthesis.

The synthesis of D-Proline, 3-phenyl-, methyl ester, (3S)-rel- involves multi-step processes that require precise control over stereochemistry. Techniques such as stereoselective alkylation and ring-closing reactions are commonly employed to construct the molecule's complex structure. The development of efficient synthetic routes remains an active area of research to improve yield and reduce costs.

In terms of biological activity, D-Proline, 3-phenyl-, methyl ester, (3S)-rel- has been studied for its potential as an inhibitor of certain enzymes and receptors. Preclinical studies suggest that it may have applications in treating conditions such as inflammation and neurodegenerative diseases. However, further research is needed to fully understand its pharmacokinetics and safety profile.

The compound's structure also lends itself to modifications that could expand its functional groups and enhance its bioavailability. For instance, researchers have explored the addition of hydroxyl or methoxy groups to improve solubility and absorption rates. These modifications could pave the way for new drug candidates with improved therapeutic indices.

In conclusion, D-Proline, 3-phenyl-, methyl ester, (3S)-rel- is a versatile compound with significant potential in organic synthesis and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop novel drugs and materials. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the field of chemical sciences.